Cas no 924846-62-8 (Methyl 5-(tert-butyl)isoxazole-4-carboxylate)

Methyl 5-(tert-butyl)isoxazole-4-carboxylate structure

924846-62-8 structure

Product Name:Methyl 5-(tert-butyl)isoxazole-4-carboxylate

CAS No:924846-62-8

MF:C₉H₁₃NO₃

MW:183.204422712326

CID:4719898

Update Time:2025-09-27

Methyl 5-(tert-butyl)isoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(tert-butyl)isoxazole-4-carboxylate
- Methyl 5-(1,1-dimethylethyl)-4-isoxazolecarboxylate (ACI)
- Inchi： 1S/C9H13NO3/c1-9(2,3)7-6(5-10-13-7)8(11)12-4/h5H,1-4H3
- InChI Key： ANPUWOADBFCFPN-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C(C)(C)C)ON=C1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
Topological Polar Surface Area: 52.3

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 272.6±28.0 °C at 760 mmHg
Flash Point: 118.7±24.0 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 5-(tert-butyl)isoxazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-(tert-butyl)isoxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11829-10g	methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	95%	10g	$1686	2023-09-07
Chemenu	CM529807-1g	Methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	97%	1g	$449	2023-01-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649242-250mg	Methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	98%	250mg	￥2992.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649242-1g	Methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	98%	1g	￥5887.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649242-5g	Methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	98%	5g	￥19012.00	2024-04-25
Crysdot LLC	CD11012515-1g	Methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	97%	1g	$499	2024-07-19
Crysdot LLC	CD11012515-5g	Methyl 5-(tert-butyl)isoxazole-4-carboxylate	924846-62-8	97%	5g	$1501	2024-07-19

Methyl 5-(tert-butyl)isoxazole-4-carboxylate Production Method

Production Method 1

4637-24-5

55107-14-7

924846-62-8

Reaction Conditions

1.1 12 h, 60 °C
1.2 Reagents: Acetic acid , Sodium carbonate , Hydroxyamine hydrochloride Solvents: Methanol , Water ; < 1 h, pH 4 - 5, 100 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Ring-Opening Fluorination of Isoxazoles

Komatsuda, Masaaki; Ohki, Hugo; Kondo, Hiroki Jr.; Suto, Ayane; Yamaguchi, Junichiro, Organic Letters, 2022, 24(17), 3270-3274

Production Method 2

4637-24-5

55107-14-7

924846-62-8

Reaction Conditions

1.1 12 h, 100 °C
1.2 Reagents: Sodium carbonate , Hydroxyamine hydrochloride Solvents: Acetic acid , Methanol , Water ; pH 4 - 5; > 1 h, 100 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Ring-opening fluorination of isoxazoles

Komatsuda, Masaaki; Ohki, Hugo; Kondo, Hiroki Jr.; Suto, Ayane; Yamaguchi, Junichiro, ChemRxiv, 2022, 1, 1-6